Cas no 89838-83-5 (Butanoic acid, 4-[(1,4,5-triphenyl-1H-imidazol-2-yl)oxy]-, ethyl ester)

• Product name: Butanoic acid, 4-[(1,4,5-triphenyl-1H-imidazol-2-yl)oxy]-, ethyl ester
• CAS No: 89838-83-5
• MF: C₂₇H₂₆N₂O₃
• MW: 426.506947040558
• CID: 587612
• PubChem ID: 13279627

Butanoic acid, 4-[(1,4,5-triphenyl-1H-imidazol-2-yl)oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(1,4,5-triphenyl-1H-imidazol-2-yl)oxy]-, ethyl ester
• ethyl 4-(1,4,5-triphenylimidazol-2-yl)oxybutanoate
• SCHEMBL11055671
• Ethyl 4-[(1,4,5-triphenyl-1H-imidazol-2-yl)oxy]butanoate
• DTXSID80534292
• 89838-83-5

• Inchi： InChI=1S/C27H26N2O3/c1-2-31-24(30)19-12-20-32-27-28-25(21-13-6-3-7-14-21)26(22-15-8-4-9-16-22)29(27)23-17-10-5-11-18-23/h3-11,13-18H,2,12,19-20H2,1H3
• InChI Key： BQLBBMUNEPMXIP-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCOC1=NC(=C(N1C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 426.19434270g/mol
• Monoisotopic Mass: 426.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų
• XLogP3: 5.8